molecular formula C36H58O8 B1194965 2,3-Dihydrophorbol myristate acetate CAS No. 66731-42-8

2,3-Dihydrophorbol myristate acetate

Cat. No.: B1194965
CAS No.: 66731-42-8
M. Wt: 618.8 g/mol
InChI Key: XPDIDLPPWHBQMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dihydrophorbol myristate acetate, also known as this compound, is a useful research compound. Its molecular formula is C36H58O8 and its molecular weight is 618.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

66731-42-8

Molecular Formula

C36H58O8

Molecular Weight

618.8 g/mol

IUPAC Name

[13-acetyloxy-1,6-dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadec-3-enyl] tetradecanoate

InChI

InChI=1S/C36H58O8/c1-7-8-9-10-11-12-13-14-15-16-17-18-29(39)43-32-24(3)35(42)27(30-33(5,6)36(30,32)44-25(4)38)20-26(22-37)21-34(41)28(35)19-23(2)31(34)40/h19,24,26-28,30,32,37,41-42H,7-18,20-22H2,1-6H3

InChI Key

XPDIDLPPWHBQMO-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCCCC(=O)OC1C(C2(C(CC(CC3(C2C=C(C3=O)C)O)CO)C4C1(C4(C)C)OC(=O)C)O)C

Canonical SMILES

CCCCCCCCCCCCCC(=O)OC1C(C2(C(CC(CC3(C2C=C(C3=O)C)O)CO)C4C1(C4(C)C)OC(=O)C)O)C

Synonyms

2,3-dihydrophorbol myristate acetate

Origin of Product

United States

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